Cas no 946203-94-7 (1-(4-fluorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one)

• Product Name: 1-(4-fluorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• CAS No: 946203-94-7
• MF: C₁₉H₁₄F₂N₄O
• MW: 352.337470531464
• CID: 6061650
• PubChem ID: 16846453
• Update Time: 2025-05-21

1-(4-fluorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• 7H-Pyrazolo[3,4-d]pyridazin-7-one, 1-(4-fluorophenyl)-6-[(2-fluorophenyl)methyl]-1,6-dihydro-4-methyl-
• 1-(4-fluorophenyl)-6-[(2-fluorophenyl)methyl]-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
• F2459-0382
• 6-(2-fluorobenzyl)-1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
• 946203-94-7
• 1-(4-fluorophenyl)-6-[(2-fluorophenyl)methyl]-4-methylpyrazolo[3,4-d]pyridazin-7-one
• AKOS024649637

• Inchi： 1S/C19H14F2N4O/c1-12-16-10-22-25(15-8-6-14(20)7-9-15)18(16)19(26)24(23-12)11-13-4-2-3-5-17(13)21/h2-10H,11H2,1H3
• InChI Key： YZKKDOVAOHVBFY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2F)N=C(C)C2C=NN(C3=CC=C(F)C=C3)C1=2

Computed Properties

• Exact Mass: 352.11356741g/mol
• Monoisotopic Mass: 352.11356741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 515.7±60.0 °C(Predicted)
• pka: -2.58±0.40(Predicted)

Additional information on 1-(4-fluorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one

Compound CAS No 946203-94-7: 1-(4-fluorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one

The compound CAS No 946203-94-7, also known as 1-(4-fluorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and materials science. This compound belongs to the class of pyrazolopyridazines, which are heterocyclic compounds characterized by their fused pyrazole and pyridazine rings. The presence of fluorine substituents on the aromatic rings and a methyl group further enhances its chemical versatility and biological activity.

Recent studies have highlighted the importance of pyrazolopyridazines in drug discovery due to their unique electronic properties and ability to interact with various biological targets. The fluorine substituents on the phenyl groups in this compound contribute to its lipophilicity and stability, making it an attractive candidate for pharmacological applications. Additionally, the methyl group at position 4 introduces steric effects that can influence the compound's binding affinity to specific receptors or enzymes.

The synthesis of CAS No 946203-94-7 involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications. The use of advanced purification techniques such as column chromatography and recrystallization has further improved the quality of the synthesized product.

In terms of biological activity, 1-(4-fluorophenyl)-6-(2-fluorophenyl)methyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one has shown promising results in preliminary assays targeting kinase enzymes. Its ability to inhibit specific kinases suggests potential applications in the treatment of diseases such as cancer and inflammatory disorders. Furthermore, computational studies using molecular docking have revealed that the compound exhibits favorable interactions with key residues in the active sites of these enzymes.

The structural features of this compound also make it a valuable tool for studying molecular recognition and supramolecular chemistry. The fluorinated aromatic rings can participate in π–π interactions, while the methyl group provides additional functionalization opportunities for further chemical modifications. These properties have led to its use in designing self-assembled monolayers and other nanostructured materials.

Recent advancements in analytical techniques such as X-ray crystallography and NMR spectroscopy have provided deeper insights into the molecular geometry and conformational flexibility of CAS No 946203-94-7. These studies have confirmed that the compound adopts a planar conformation due to the rigidity imposed by the fused heterocyclic rings. This planarity is crucial for its electronic properties and reactivity.

In conclusion, CAS No 946203-94-7 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent research findings, positions it as a key player in both academic research and industrial development.